Cas no 73721-28-5 (tetrazolo1,5-apyridin-8-amine)

• Product name: tetrazolo1,5-apyridin-8-amine
• CAS No: 73721-28-5
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD12198088
• CID: 580795
• PubChem ID: 243016

tetrazolo1,5-apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-a]pyridin-8-amine
• 8-Amino-pyridotetrazol
• 8-Amino-tetrazolo<1,5-a>pyridine
• BB_SC-8908
• CS-0312956
• 73721-28-5
• NZHYYAOTWXQBJL-UHFFFAOYSA-N
• VS-02887
• DTXSID90287686
• NSC-52201
• MFCD12198088
• [1,2,3,4]tetrazolo[1,5-a]pyridin-8-amine
• SCHEMBL5030321
• FT-0683401
• A925816
• NSC52201
• [1,2,3,4]TETRAAZOLO[1,5-A]PYRIDIN-8-AMINE
• AKOS005173476
• ALBB-011911
• BBL011218
• STK934893
• tetrazolo1,5-apyridin-8-amine

• MDL： MFCD12198088
• Inchi： InChI=1S/C5H5N5/c6-4-2-1-3-10-5(4)7-8-9-10/h1-3H,6H2
• InChI Key： NZHYYAOTWXQBJL-UHFFFAOYSA-N
• SMILES： NC1=CC=CN2C1=NN=N2

Computed Properties

• Exact Mass: 135.05400
• Monoisotopic Mass: 135.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.88
• PSA: 69.10000
• LogP: 0.28770

tetrazolo1,5-apyridin-8-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

tetrazolo1,5-apyridin-8-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on tetrazolo1,5-apyridin-8-amine

Comprehensive Overview of Tetrazolo[1,5-a]pyridin-8-amine (CAS No. 73721-28-5): Properties, Applications, and Research Insights

Tetrazolo[1,5-a]pyridin-8-amine (CAS No. 73721-28-5) is a heterocyclic compound featuring a fused tetrazole and pyridine ring system. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential bioactivity. The tetrazole moiety is known for its metabolic stability and hydrogen-bonding capacity, while the pyridine scaffold enhances solubility and metal-coordination properties. Researchers increasingly explore this compound for drug discovery applications, particularly in designing kinase inhibitors and antimicrobial agents.

Recent studies highlight 73721-28-5 as a valuable building block in medicinal chemistry. Its amino group at the 8-position allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. The compound's hydrogen bond donor-acceptor balance makes it particularly interesting for targeting protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Computational studies suggest potential applications in fragment-based drug design, where its moderate molecular weight (149.13 g/mol) and polar surface area (71.84 Ų) offer optimal physicochemical properties.

The synthesis of tetrazolo[1,5-a]pyridin-8-amine typically involves cyclization of 2-azidonicotinonitrile derivatives, with recent protocols emphasizing green chemistry approaches. Microwave-assisted synthesis and catalytic methods have improved yields to >80% while reducing hazardous byproducts. These advancements align with growing industry demand for sustainable synthetic routes, a frequently searched topic in chemical databases. Analytical characterization commonly employs LC-MS (showing [M+H]+ peak at m/z 150) and NMR spectroscopy (characteristic signals at δ 6.8-7.5 ppm for aromatic protons).

In material science, 73721-28-5 demonstrates promise as a ligand precursor for luminescent complexes. Its nitrogen-rich structure facilitates coordination with lanthanides, yielding compounds with potential OLED applications. This connects to trending searches about energy-efficient displays and optoelectronic materials. The compound's thermal stability (decomposition >250°C) further supports such applications. Recent patents describe its incorporation into metal-organic frameworks (MOFs) for gas storage, addressing popular queries about carbon capture technologies.

Safety evaluations indicate tetrazolo[1,5-a]pyridin-8-amine requires standard laboratory precautions (gloves, goggles). While not classified as hazardous under GHS criteria, its powder form warrants dust control measures. Storage recommendations (-20°C under argon) reflect its moderate sensitivity to oxidation and moisture – key considerations for researchers searching compound stability guidelines. The compound's LogP (0.89) and water solubility (1.2 g/L at 25°C) parameters are frequently referenced in ADMET prediction studies.

Emerging applications include its use as a fluorescence probe for detecting metal ions, responding to searches about environmental sensors. The amino group's reactivity enables conjugation with biomolecules, making it useful in diagnostic assays. Several recent publications explore its click chemistry potential, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs) – a rapidly growing field in targeted cancer therapy.

Commercial availability of CAS 73721-28-5 has expanded, with suppliers offering quantities from milligram to kilogram scales. Pricing trends show decreasing costs due to improved synthetic routes, addressing common queries about cost-effective research chemicals. Analytical certificates typically specify ≥95% purity by HPLC, with some vendors providing custom derivatives – a service increasingly sought after in medicinal chemistry outsourcing.

Future research directions may explore the compound's electrochemical properties for battery applications, tapping into energy storage research trends. Its potential as a corrosion inhibitor also warrants investigation, given industry interest in green inhibitors. The growing fragment-based drug discovery market suggests sustained demand for this versatile scaffold, particularly as computational tools improve prediction of ligand efficiency metrics.